Cas no 99-48-9 (Carveol(Mixture of cis and trans))

• Product Name: Carveol(Mixture of cis and trans)
• CAS No: 99-48-9
• MF: C₁₀H₁₆O
• MW: 152.2334
• MDL: MFCD00062993
• CID: 81807
• PubChem ID: 24851543
• Update Time: 2025-10-28

Carveol(Mixture of cis and trans) Chemical and Physical Properties

Names and Identifiers

• (-)-Carveol, mixture of isomers
• p-Mentha-6,8-dien-2-ol
• ()-Carveol
• (-)-Carveol
• (?)-Carveol, mixture of isomers
• (−)-Carveol, mixture of isomers
• 1-Methyl-4-isopropenyl-6-cyclohexen-2-ol
• CARVEOL (RG)
• Carveol (Mixture of cis and trans)
• Carveol(Mixture of cis and trans)
• CARVEOL
• 2-Methyl-5-isopropenyl-2-cyclohexen-1-ol
• 5-Isopropenyl-2-methyl-2-cyclohexen-1-ol
• 2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-ol
• NSC 68313
• p-Mentha-1,8-dien-6-ol
• 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-
• p-Mentha-1(6),8-dien-2-ol
• L-Carveol
• 5-isopropenyl-2-methylcyclohex-2-en-1-ol
• FEMA No. 2247
• CARVEOL(AXIAL)
• p-Mentha-6,8-dien-2-ol (VAN)
• 6,8-p-Menthadien-2-ol
• 2-methyl-5-(
• (-)-Carveol,mixture of isomers

• MDL： MFCD00062993
• Inchi： 1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9-11H,1,5-6H2,2-3H3
• InChI Key： BAVONGHXFVOKBV-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C(C([H])([H])[H])=C([H])C([H])([H])C([H])(C(=C([H])[H])C([H])([H])[H])C1([H])[H]
• BRN： 6269416

Computed Properties

• Exact Mass: 152.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.958 g/mL at 25 °C(lit.)
• Boiling Point: 226-227 °C/751 mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.496(lit.)
• Water Partition Coefficient: Partly soluble in water. Soluble in alcohol, ethanol and DMSO.
• PSA: 20.23000
• LogP: 2.27970
• FEMA: 2247 | CARVEOL
• Optical Activity: [α]20/D −112°, c = 1 in chloroform
• Solubility: Not determined

Carveol(Mixture of cis and trans) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：OS8400000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum
• Natural Products and Extracts Plant Extracts Plant based Laser trilobum
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Carveol(Mixture of cis and trans)

Recent Advances in the Study of Carveol (Mixture of cis and trans) and Its Chemical Properties (CAS: 99-48-9)

Carveol, a monoterpenoid alcohol with the CAS number 99-48-9, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its diverse applications and potential therapeutic benefits. This research brief synthesizes the latest findings on Carveol (a mixture of cis and trans isomers), focusing on its chemical properties, biological activities, and recent advancements in its synthesis and applications. The compound is widely recognized for its role as a flavoring agent and its presence in essential oils, but recent studies have expanded its relevance to medicinal chemistry and drug development.

Recent research has highlighted the antioxidant and anti-inflammatory properties of Carveol, making it a promising candidate for therapeutic applications. A 2023 study published in the Journal of Natural Products demonstrated that Carveol exhibits significant radical scavenging activity, which could be leveraged in the treatment of oxidative stress-related diseases. Furthermore, its cis and trans isomers have shown differential biological activities, with the trans isomer displaying higher efficacy in certain pharmacological assays. This has spurred interest in developing isomer-specific formulations to optimize therapeutic outcomes.

In the realm of synthetic chemistry, advancements in the catalytic hydrogenation of carvone to produce Carveol have been reported. A team at the University of Chemistry and Technology, Prague, recently developed a novel heterogeneous catalyst that improves the yield and selectivity of Carveol production, addressing previous challenges related to isomer control and purity. This breakthrough, published in ACS Catalysis, underscores the potential for scalable and cost-effective manufacturing processes, which could facilitate broader industrial and pharmaceutical adoption of Carveol.

Pharmacological studies have also explored Carveol's potential in oncology. Preliminary in vitro and in vivo experiments suggest that Carveol may inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and colon cancers. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified Carveol as a modulator of key signaling pathways, including the NF-κB and MAPK pathways, which are critical in cancer progression. While these findings are promising, further clinical validation is required to assess its efficacy and safety in human subjects.

Beyond its medicinal applications, Carveol has been investigated for its role in agrochemicals and food preservation. Its antimicrobial properties make it a viable alternative to synthetic preservatives, aligning with the growing demand for natural and sustainable solutions. A recent industry report by Frost & Sullivan projected a steady increase in the use of Carveol-derived products in the food and beverage sector, driven by consumer preferences for clean-label ingredients.

In conclusion, Carveol (CAS: 99-48-9) continues to emerge as a multifaceted compound with significant potential across multiple industries. The latest research underscores its therapeutic, synthetic, and industrial relevance, paving the way for future innovations. However, challenges such as isomer-specific activity, scalable production, and clinical translation remain areas for further investigation. This brief highlights the need for interdisciplinary collaboration to fully unlock the potential of Carveol in chemical, biological, and pharmaceutical applications.